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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the key characterization techniques employed in

the evaluation of PM6:Y6-based organic solar cells (OSCs). The protocols outlined below are

intended to serve as a comprehensive resource for researchers in the field of organic

photovoltaics.

Overview of PM6:Y6 Solar Cells
The bulk heterojunction (BHJ) organic solar cell based on the electron donor polymer PM6 and

the non-fullerene acceptor Y6 has emerged as a leading system in the field, consistently

achieving high power conversion efficiencies (PCEs).[1] The favorable energy level alignment,

complementary absorption spectra, and optimized blend morphology contribute to its

exceptional performance. Accurate and reproducible characterization is crucial for

understanding the structure-property relationships and for the further development of high-

performance organic photovoltaic devices.

Quantitative Performance Data
The performance of PM6:Y6 solar cells can vary based on fabrication conditions, interlayer

materials, and additives. The following table summarizes key performance parameters from

various studies to provide a comparative overview.
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Donor:Acce
ptor Ratio

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%) Reference

1:1 0.84 26.42 77.65 17.23 [2]

1:1.2 0.86 25.3 71 15.5 N/A

1:1.2 0.81 28.13 70.25 16.08 N/A

1:1.2 0.87 27.32 74.05 17.68 [3]

1:1.2 0.894 - 75.58 17.49 N/A

N/A 0.914 27.12 >80 20.02 [4]

Experimental Protocols
Device Fabrication Protocol
A typical inverted device structure for a PM6:Y6 solar cell is fabricated as follows:

Materials and Reagents:

Indium tin oxide (ITO)-coated glass substrates

Zinc oxide (ZnO) nanoparticle solution

PM6 and Y6 materials

Chlorobenzene (CB) or Chloroform (CF) as solvent

Molybdenum trioxide (MoO₃)

Silver (Ag) or Aluminum (Al) evaporation source

Deionized water, acetone, isopropanol

Protocol:

Substrate Cleaning:
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1. Sequentially sonicate pre-patterned ITO-coated glass substrates in deionized water with

detergent, deionized water, acetone, and isopropanol for 15 minutes each.

2. Dry the substrates with a nitrogen gun.

3. Treat the substrates with UV-ozone for 15-30 minutes to improve the wettability and work

function of the ITO surface.

Electron Transport Layer (ETL) Deposition:

1. Spin-coat a thin layer of ZnO nanoparticle solution onto the ITO substrate at 3000-5000

rpm for 30-60 seconds.

2. Anneal the ZnO-coated substrates at 120-150°C for 10-15 minutes in air.

Active Layer Deposition:

1. Prepare a blend solution of PM6:Y6 (e.g., 1:1.2 weight ratio) in chlorobenzene or

chloroform at a total concentration of 15-20 mg/mL.

2. Stir the solution on a hotplate at 40-50°C for at least 2 hours in a nitrogen-filled glovebox.

3. Spin-coat the PM6:Y6 blend solution onto the ZnO layer at 2000-4000 rpm for 30-60

seconds inside the glovebox.

4. Anneal the active layer film at 100-120°C for 5-10 minutes.

Hole Transport Layer (HTL) Deposition:

1. Thermally evaporate a 5-10 nm layer of MoO₃ onto the active layer under high vacuum

(<10⁻⁶ Torr).

Top Electrode Deposition:

1. Thermally evaporate a 100 nm thick Ag or Al electrode onto the MoO₃ layer through a

shadow mask to define the device area (e.g., 0.04-0.1 cm²).

Current Density-Voltage (J-V) Characterization
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Objective: To determine the key performance parameters of the solar cell: open-circuit voltage

(Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

Equipment:

Solar simulator (e.g., AM 1.5G, 100 mW/cm²)

Source measure unit (SMU)

Calibrated reference silicon solar cell

Device holder and probing station

Protocol:

Calibrate the light intensity of the solar simulator to 100 mW/cm² using the calibrated

reference silicon solar cell.

Place the fabricated PM6:Y6 solar cell on the device holder and make electrical contact with

the top and bottom electrodes.

Measure the current density as a function of voltage by sweeping the voltage from -0.2 V to

1.0 V.

Record the J-V curve and extract the Voc (voltage at zero current), Jsc (current density at

zero voltage), and the maximum power point (Pmax = Vmpp x Jmpp).

Calculate the Fill Factor (FF) and Power Conversion Efficiency (PCE) using the following

equations:

FF (%) = (Vmpp × Jmpp) / (Voc × Jsc) × 100

PCE (%) = (Voc × Jsc × FF) / Pin × 100, where Pin is the incident power density (100

mW/cm²).

External Quantum Efficiency (EQE) Measurement
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Objective: To determine the ratio of collected charge carriers to incident photons at each

wavelength.

Equipment:

Monochromatic light source (e.g., xenon lamp with a monochromator)

Chopper

Lock-in amplifier

Calibrated silicon or germanium photodiode

Source measure unit (SMU)

Protocol:

Measure the spectral response of the calibrated photodiode to determine the incident photon

flux at each wavelength.

Place the PM6:Y6 solar cell in the light path.

Measure the short-circuit current generated by the device at each wavelength using the lock-

in amplifier to reduce noise.

Calculate the EQE at each wavelength (λ) using the formula:

EQE(λ) (%) = [Jsc(λ) / (q × Φ(λ))] × 100

where Jsc(λ) is the short-circuit current density at a specific wavelength, q is the

elementary charge, and Φ(λ) is the incident photon flux at that wavelength.

Integrate the EQE spectrum with the AM 1.5G solar spectrum to calculate the theoretical Jsc,

which should be in good agreement with the value obtained from the J-V measurement.

Transient Photovoltage (TPV) and Transient
Photocurrent (TPC)
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Objective: To investigate charge carrier recombination and extraction dynamics.

Equipment:

Pulsed laser (e.g., Nd:YAG or diode laser, with a pulse width in the nanosecond range)

White light bias lamp

Digital oscilloscope (with high bandwidth)

Source measure unit (SMU) or a variable voltage source

50 Ω termination resistor for TPC

Protocol for TPV (Charge Recombination):

Illuminate the device with a constant white light bias to establish a steady-state open-circuit

voltage.

Apply a short, low-intensity laser pulse to create a small perturbation of charge carriers.

Measure the subsequent decay of the photovoltage back to the steady-state Voc using the

digital oscilloscope.

The decay is often fitted to a mono-exponential or bi-exponential function to extract the

charge carrier lifetime (τ).

Repeat the measurement at different bias light intensities to study the dependence of carrier

lifetime on charge carrier density.

Protocol for TPC (Charge Extraction):

Connect the device in a short-circuit configuration with a 50 Ω series resistor.

Apply a short laser pulse to generate charge carriers.

Measure the transient photocurrent decay across the series resistor using the digital

oscilloscope.
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The decay time of the photocurrent provides information about the charge extraction time

and carrier mobility.

Morphological Characterization: Atomic Force
Microscopy (AFM)
Objective: To visualize the surface topography and phase separation of the PM6:Y6 blend film.

Equipment:

Atomic Force Microscope (AFM)

Tapping mode cantilevers

Protocol:

Prepare a PM6:Y6 blend film on a substrate (e.g., ITO/ZnO) following the device fabrication

protocol.

Mount the sample on the AFM stage.

Engage the cantilever in tapping mode to scan the surface.

Acquire both height and phase images simultaneously. The height image reveals the surface

roughness, while the phase image can provide contrast between the donor and acceptor

domains due to differences in their mechanical properties.

Typical scan sizes for analyzing the nanoscale morphology are 1x1 µm² or 2x2 µm².

Morphological Characterization: Transmission Electron
Microscopy (TEM)
Objective: To visualize the bulk morphology and phase separation within the PM6:Y6 active

layer.

Equipment:

Transmission Electron Microscope (TEM)
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Ultramicrotome

TEM grids (e.g., copper grids)

Protocol:

Sample Preparation:

1. Fabricate a PM6:Y6 device on a suitable substrate.

2. It is often necessary to detach the active layer from the substrate. This can be achieved by

various methods, including floating the film off in deionized water.

3. Alternatively, for cross-sectional imaging, the entire device stack can be embedded in an

epoxy resin.

Ultrathin Sectioning:

1. Use an ultramicrotome to cut thin sections (50-100 nm) of the active layer or the

embedded device stack.

Grid Mounting:

1. Carefully place the ultrathin sections onto a TEM grid.

Imaging:

1. Load the TEM grid into the TEM.

2. Acquire bright-field TEM images. The contrast in the image arises from the different

electron scattering properties of the PM6 and Y6 materials, allowing for the visualization of

the phase-separated morphology.

Visualizations
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Caption: Experimental workflow for PM6:Y6 solar cell fabrication and characterization.
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Caption: Energy level diagram of the PM6:Y6 bulk heterojunction.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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